Cas no 1243386-15-3 (2-Cyclopropoxy-5-methoxyaniline)

• Product Name: 2-Cyclopropoxy-5-methoxyaniline
• CAS No: 1243386-15-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5701963
• PubChem ID: 72228992
• Update Time: 2025-05-25

2-Cyclopropoxy-5-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(cyclopropyloxy)-5-methoxy-
• MB55699
• EN300-1294882
• 1243386-15-3
• 2-CYCLOPROPOXY-5-METHOXYANILINE
• 2-Cyclopropoxy-5-methoxyaniline

• Inchi： 1S/C10H13NO2/c1-12-8-4-5-10(9(11)6-8)13-7-2-3-7/h4-7H,2-3,11H2,1H3
• InChI Key： SLOWYIASIWSUCN-UHFFFAOYSA-N
• SMILES： C1(N)=CC(OC)=CC=C1OC1CC1

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 321.5±22.0 °C(Predicted)
• pka: 4.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-Cyclopropoxy-5-methoxyaniline

2-Cyclopropoxy-5-methoxyaniline: A Comprehensive Overview

The compound 2-Cyclopropoxy-5-methoxyaniline (CAS No. 1243386-15-3) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development, material synthesis, and advanced chemical research. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions and its compatibility with modern synthetic methodologies.

2-Cyclopropoxy-5-methoxyaniline is a derivative of aniline, featuring a cyclopropyl group attached to the oxygen atom at the 2-position and a methoxy group at the 5-position of the aromatic ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations. The compound's structure facilitates its use in the synthesis of complex molecules, particularly in the pharmaceutical industry where precise control over molecular architecture is crucial.

Recent advancements in synthetic chemistry have enabled the efficient production of 2-Cyclopropoxy-5-methoxyaniline through a variety of routes. Researchers have explored both traditional and innovative methods to synthesize this compound, with a focus on minimizing environmental impact and maximizing yield. For instance, catalytic cross-coupling reactions have been employed to construct the desired aromatic framework, while green chemistry principles have been integrated to ensure sustainability.

The applications of 2-Cyclopropoxy-5-methoxyaniline are vast and continue to expand as new research emerges. In the pharmaceutical sector, this compound serves as an intermediate in the synthesis of bioactive molecules, including potential drug candidates for treating various diseases. Its ability to participate in multiple reaction pathways makes it a versatile building block in medicinal chemistry.

In addition to its role in drug development, 2-Cyclopropoxy-5-methoxyaniline has found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can contribute to the development of advanced materials such as conductive polymers or semiconductors. Recent studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs), where it enhances device performance by improving charge transport properties.

The compound's stability under various reaction conditions is another factor that contributes to its utility. Researchers have investigated its reactivity under different pH levels and temperatures, revealing its resilience in challenging environments. This stability is particularly advantageous in industrial settings where large-scale synthesis is required.

Furthermore, 2-Cyclopropoxy-5-methoxyaniline has been utilized in academic research to explore fundamental aspects of organic chemistry. Its structure allows for the study of aromatic substitution patterns and their influence on molecular behavior. By examining these properties, scientists gain insights into broader chemical principles that can be applied across multiple disciplines.

As interest in sustainable chemistry grows, 2-Cyclopropoxy-5-methoxyaniline has emerged as a promising candidate for eco-friendly synthetic processes. Its compatibility with renewable resources and biodegradable solvents aligns with current trends toward greener chemical practices. This shift not only reduces environmental impact but also enhances the feasibility of large-scale production.

In conclusion, 2-Cyclopropoxy-5-methoxyaniline (CAS No. 1243386-15-3) stands out as a versatile and valuable compound with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthetic methods and application areas, positions it as a key player in modern chemical research and industry.